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CID 2859828 CID 2859828
Brand Name: Vulcanchem
CAS No.: 353775-64-1
VCID: VC0446828
InChI: InChI=1S/C27H30F3N3O2/c1-5-32(6-2)18-13-11-17(12-14-18)24-23-20(15-26(3,4)16-22(23)34)31-19-9-7-8-10-21(19)33(24)25(35)27(28,29)30/h7-14,24,31H,5-6,15-16H2,1-4H3
SMILES: CCN(CC)C1=CC=C(C=C1)C2C3=C(CC(CC3=O)(C)C)NC4=CC=CC=C4N2C(=O)C(F)(F)F
Molecular Formula: C27H30F3N3O2
Molecular Weight: 485.5g/mol

CID 2859828

CAS No.: 353775-64-1

Main Products

VCID: VC0446828

Molecular Formula: C27H30F3N3O2

Molecular Weight: 485.5g/mol

CID 2859828 - 353775-64-1

CAS No. 353775-64-1
Product Name CID 2859828
Molecular Formula C27H30F3N3O2
Molecular Weight 485.5g/mol
IUPAC Name 6-[4-(diethylamino)phenyl]-9,9-dimethyl-5-(2,2,2-trifluoroacetyl)-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
Standard InChI InChI=1S/C27H30F3N3O2/c1-5-32(6-2)18-13-11-17(12-14-18)24-23-20(15-26(3,4)16-22(23)34)31-19-9-7-8-10-21(19)33(24)25(35)27(28,29)30/h7-14,24,31H,5-6,15-16H2,1-4H3
Standard InChIKey KZOTYFCFTAZSIJ-UHFFFAOYSA-N
SMILES CCN(CC)C1=CC=C(C=C1)C2C3=C(CC(CC3=O)(C)C)NC4=CC=CC=C4N2C(=O)C(F)(F)F
Canonical SMILES CCN(CC)C1=CC=C(C=C1)C2C3=C(CC(CC3=O)(C)C)NC4=CC=CC=C4N2C(=O)C(F)(F)F
PubChem Compound 2859828
Last Modified Nov 11 2021
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